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Compound of Interest

Compound Name: YS 035 hydrochloride

Cat. No.: B1662548

In-Depth Technical Guide: YS 035 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview

YS 035 hydrochloride is a synthetic, cell-permeable small molecule and a derivative of
verapamil. It functions primarily as a calcium channel antagonist with a multi-faceted
mechanism of action that extends to the modulation of other key ion transport systems. Its
chemical IUPAC name is N,N-Bis-(3,4-dimethoxyphenylethyl)-N-methylamine hydrochloride.
The compound has a molecular formula of C21H2oNO4-HCI and a molecular weight of 395.93
g/mol .

YS 035 hydrochloride has been identified as a potent inhibitor of cellular calcium uptake and
mitochondrial calcium efflux.[1] Furthermore, it demonstrates significant inhibitory effects on the
hyperpolarization-activated current (Ih) in neuronal tissues. These properties position YS 035
hydrochloride as a valuable research tool for investigating cellular calcium homeostasis,
mitochondrial function, and neuronal excitability.

Primary Functions and Mechanisms of Action

The primary functions of YS 035 hydrochloride are centered on its ability to modulate calcium
ion movement across cellular and subcellular membranes, as well as its influence on other ion
channels.
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Inhibition of Cellular and Mitochondrial Calcium
Transport

YS 035 hydrochloride acts as a broad-spectrum calcium antagonist. It has been shown to
inhibit Ca2* uptake in a variety of cell types, including muscle cells, brain synaptosomes, and
kidney fibroblasts.[1] This inhibition is dose-dependent.

A key mechanism in its calcium-modulating activity is the inhibition of the sodium-calcium
(Na*/Ca?*) exchanger, particularly in heart mitochondria.[1] This inhibition has been
characterized as non-competitive. Additionally, YS 035 hydrochloride prevents the release of
Caz?* from mitochondria that is induced by Ruthenium Red, a known inhibitor of the
mitochondrial calcium uniporter.[1] It is important to note that YS 035 hydrochloride does not
affect mitochondrial Ca2* release initiated by uncouplers or respiratory inhibitors.[1]

Prolongation of Cardiac Action Potentials

In the context of cardiovascular electrophysiology, YS 035 hydrochloride has been observed
to prolong cardiac action potentials. This effect is attributed to its ability to inhibit the pacemaker
current (If) and outward potassium (K*) currents. This dual action leads to a delay in
repolarization, thereby extending the duration of the action potential.

Inhibition of Hyperpolarization-Activated Current (lh)

YS 035 hydrochloride is also a recognized inhibitor of the hyperpolarization-activated current
(Ih), which is carried by hyperpolarization-activated cyclic nucleotide-gated (HCN) channels.
This current plays a crucial role in the rhythmic activity of various neurons. YS 035
hydrochloride has been shown to block Ih in inspiratory brainstem neurons, suggesting its
potential as a tool for studying respiratory rhythm generation.[2]

Quantitative Data

The following table summarizes the key quantitative data reported for the activity of YS 035
hydrochloride.
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Parameter Value CelllTissue Type Reference

Ki (Na*t/Caz*

28 uM Heart Mitochondria [1]
exchange)
Effective _ _
_ Inspiratory Brainstem
Concentration (lh 3-30uM [2]
L Neurons
Inhibition)

Experimental Protocols
Measurement of Na*/Ca?* Exchange in Heart
Mitochondria

Mitochondrial Preparation: Beef heart mitochondria are isolated by differential centrifugation.
The final mitochondrial pellet is resuspended in a buffer containing 250 mM sucrose and 10
mM Tris-HCI (pH 7.4).

Calcium Loading: Mitochondria (1 mg of protein/ml) are incubated in a medium containing
120 mM KCI, 10 mM Tris-HCI (pH 7.4), 5 mM potassium succinate, and 1.25 uM rotenone.
Calcium loading is initiated by the addition of 40 uM CaCl-.

Measurement of Ca2* Efflux: After calcium loading, the Na*-dependent Ca2* efflux is initiated
by the addition of 10 mM NaCl. The external Ca2* concentration is monitored using a Ca2*-

selective electrode.

Inhibition Assay: YS 035 hydrochloride is added to the mitochondrial suspension prior to
the addition of NaCl to determine its effect on the rate of Na*-dependent Ca2* efflux. The Ki
is determined by analyzing the inhibition at various concentrations of YS 035 hydrochloride.

Electrophysiological Recording of Hyperpolarization-
Activated Current (Ih)

o Tissue Preparation: Transverse brainstem slices (200-300 um thick) are prepared from

neonatal mice (P6-P11). Slices are maintained in artificial cerebrospinal fluid (aCSF)
containing (in mM): 124 NacCl, 3 KClI, 1.25 NaH2POa4, 26 NaHCOs, 1 MgClz, 2 CaClz, and 10
glucose, bubbled with 95% O2 and 5% CO:..
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» Electrophysiological Recordings: Whole-cell patch-clamp recordings are performed on
inspiratory neurons identified by their firing pattern in relation to the integrated hypoglossal
nerve output.

o |h Measurement: To measure Ih, neurons are voltage-clamped at a holding potential of -50
mV. Hyperpolarizing voltage steps (from -60 mV to -120 mV in 10 mV increments) are
applied to elicit the slowly activating inward current characteristic of Ih.

« Inhibition Studies: YS 035 hydrochloride is bath-applied at various concentrations (3-30
M) to determine its effect on the amplitude and kinetics of Ih.

Signaling Pathways and Experimental Workflows
Inhibition of Mitochondrial Na*/Ca?* Exchange
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Caption: YS 035 hydrochloride inhibits the mitochondrial Na*/Ca?* exchanger.

Blockade of Hyperpolarization-Activated Current (Ih)
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Caption: YS 035 hydrochloride blocks the hyperpolarization-activated HCN channel.

Experimental Workflow for Ih Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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